Cas no 1806429-48-0 (7-Ethoxybenzo[d]oxazole-2-carboxaldehyde)

• Product Name: 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde
• CAS No: 1806429-48-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4817103
• Update Time: 2025-05-20

7-Ethoxybenzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C10H9NO3/c1-2-13-8-5-3-4-7-10(8)14-9(6-12)11-7/h3-6H,2H2,1H3
• InChI Key： GGCITAUCKALSIS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C2C=1OC(C=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Additional information on 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde

7-Ethoxybenzo[d]oxazole-2-carboxaldehyde: A Comprehensive Overview

7-Ethoxybenzo[d]oxazole-2-carboxaldehyde, also known by its CAS number 1806429-48-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their diverse biological activities and potential applications in drug design. The structure of 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde consists of a benzo[d]oxazole ring system with an ethoxy group at the 7-position and a carboxaldehyde group at the 2-position, making it a unique derivative with promising properties.

The synthesis of 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is crucial for its application in biological studies and drug development. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, making it more accessible for large-scale production.

In terms of physical properties, 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 280-310 nm, indicating its potential for use in optical materials or sensors. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation and oxidative stress, which are essential factors for its practical applications.

The biological activity of 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, it has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer drug. These findings have been supported by in vitro assays and computational modeling studies, which provide insights into its molecular mechanisms of action.

In the realm of materials science, 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde has been explored as a building block for constructing advanced functional materials. Its ability to form stable coordination complexes with metal ions has led to its use in designing sensors for detecting heavy metal ions such as lead and mercury. Furthermore, the compound's fluorescent properties have been harnessed to develop probes for imaging applications in biotechnology and diagnostics.

The latest research on 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde has also delved into its role in enzyme inhibition and receptor binding studies. Scientists have identified that this compound can inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Moreover, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing its potential as a modulator in drug discovery programs targeting central nervous system disorders.

In conclusion, 7-Ethoxybenzo[d]oxazole-2-carboxaldehyde, with its unique chemical structure and diverse biological activities, represents a valuable molecule with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of pharmacology, materials science, and biotechnology.